Cas no 63684-99-1 (5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro-)

5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro- structure
63684-99-1 structure
Product Name:5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro-
CAS No:63684-99-1
MF:C7H4Cl2N4S
MW:247.10445690155
CID:512562
PubChem ID:3034971
Update Time:2025-04-19

5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro-
    • 1-(3,4-dichlorophenyl)-2H-tetrazole-5-thione
    • 1-(3,4-DICHLOROPHENYL)-5-MERCAPTOTETRAZOLE
    • EINECS 264-414-5
    • Inchi: 1S/C7H4Cl2N4S/c8-5-2-1-4(3-6(5)9)13-7(14)10-11-12-13/h1-3H,(H,10,12,14)
    • InChI Key: CAFFRONNGPFZKV-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)N1C(N=NN1)=S)Cl

Computed Properties

  • Exact Mass: 245.95300
  • Monoisotopic Mass: 245.953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 4.1
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Color/Form: White or light brown powder
  • Density: 1.75
  • Melting Point: 148-150°C
  • Boiling Point: 339.6 °C at 760 mmHg
  • Flash Point: 159.2 °C
  • Refractive Index: 1.787
  • PSA: 82.40000
  • LogP: 2.25780
  • Solubility: Insoluble in water, soluble in alcohol, acetone

5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro- Security Information

  • Hazardous Material Identification: F

5H-Tetrazole-5-thione,1-(3,4-dichlorophenyl)-1,2-dihydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY352828-1g
1-(3,4-Dichlorophenyl)-1H-tetrazole-5-thiol
63684-99-1 ≥95%
1g
¥10800.00 2025-04-13
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司